4-Cyclohexyl-4-oxobutanenitrile
Cat. No. B8555318
M. Wt: 165.23 g/mol
InChI Key: KTGSUCRDRMDCGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05917067
Procedure details
A reactor is loaded with 151 g of 3-(2-cyclohexanoyl)propionitrile in 500 ml of n-hexane and 260 g of m-chloroperbenzoic acid (70% titer) dissolved at 50° C. in 2000 ml of n-hexane in 30 minutes. The solution is heated to 55° C. for 15 hours. Cooling of the solution separates, in crystalline form, part of the m-chlorobenzoic acid which is scarcely soluble in the system, together with a heavy liquid phase which is formed by 7-cyanoethyl-2-oxepanone and by m-chlorobenzoic acid. 71.5 g of 7-cyanoethyl-2-oxepanone, impure with m-chlorobenzoic acid, are recovered from the lower phase. 24 g of 7-cyanoethyl-2-oxepanone are recovered from the upper phase by concentration and several crystallizations. Conversion over the initial ketone is 85%. Yield on the converted amount is 57%.
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]1[CH2:6][CH2:5][CH2:4]C[CH:2]1[C:7]([CH2:9][CH2:10][C:11]#[N:12])=[O:8].ClC1C=CC=C(C(OO)=[O:21])C=1.[Cl:24][C:25]1[CH:26]=[C:27]([CH:31]=[CH:32][CH:33]=1)[C:28]([OH:30])=[O:29]>CCCCCC>[C:11]([CH2:10][CH2:9][CH:7]1[O:8][C:4](=[O:21])[CH2:5][CH2:6][CH2:1][CH2:2]1)#[N:12].[Cl:24][C:25]1[CH:26]=[C:27]([CH:31]=[CH:32][CH:33]=1)[C:28]([OH:30])=[O:29]
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Inputs
Step One
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Name
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|
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Quantity
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151 g
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Type
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reactant
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Smiles
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C1C(CCCC1)C(=O)CCC#N
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Name
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Quantity
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260 g
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Type
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reactant
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Smiles
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ClC1=CC(=CC=C1)C(=O)OO
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CCCCCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C(=O)O)C=CC1
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Step Three
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Name
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Quantity
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2000 mL
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Type
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solvent
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Smiles
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CCCCCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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55 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(#N)CCC1CCCCC(O1)=O
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Name
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Type
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product
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Smiles
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ClC=1C=C(C(=O)O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
